spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dione

• Molecular Formula: C16H14O3S
• Molecular Weight: 286.3 g/mol
• IUPAC Name: spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3//'-cyclohexane]-1//',4-dione
• InChI: InChI=1S/C16H14O3S/c17-10-4-3-7-16(8-10)9-12(18)15-14(19-16)11-5-1-2-6-13(11)20-15/h1-2,5-6H,3-4,7-9H2
• InChI Key: TYCHUZRIKKQSAC-UHFFFAOYSA-N
• SMILES: C1CC(=O)CC2(C1)CC(=O)C3=C(O2)C4=CC=CC=C4S3

Description

Spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dione, also known as spiro-1,4-dione, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized through a multistep process involving the reaction of various reagents and catalysts.

Mechanism of Action

The mechanism of action of spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone is not fully understood. However, it is believed to exert its therapeutic effects by interacting with various cellular targets such as enzymes and receptors. In cancer cells, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication. In neurodegenerative diseases, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone has been found to modulate the activity of various neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Spiro-1,4-dione has been shown to exhibit various biochemical and physiological effects. In cancer cells, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone has been found to induce apoptosis, a process of programmed cell death. In neurodegenerative diseases, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. Additionally, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone has been found to modulate the levels of various inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α.

Advantages and Limitations for Lab Experiments

Spiro-1,4-dione has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent therapeutic effects at low concentrations. However, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone also has some limitations. It is highly reactive and can undergo degradation under certain conditions. Additionally, its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone research. One direction is to investigate its potential as a therapeutic agent for other diseases such as cardiovascular diseases and diabetes. Another direction is to optimize its therapeutic potential by identifying its cellular targets and developing more potent analogs. Additionally, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone can be studied for its potential as a lead compound for drug development.

Synthesis Methods

The synthesis of spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone involves the reaction of benzothiophene-2-carboxylic acid with cyclohexanone in the presence of a base catalyst such as potassium carbonate. The reaction mixture is then subjected to a series of purification steps to obtain the final product.

Scientific Research Applications

Spiro-1,4-dione has been extensively studied for its potential therapeutic applications in various fields such as cancer research, neurodegenerative diseases, and antimicrobial activity. In cancer research, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone has been shown to exhibit potent antitumor activity by inhibiting the growth of cancer cells. In neurodegenerative diseases, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone has been found to possess neuroprotective properties by preventing the death of neurons. Additionally, spiro[3H-[1]benzothiolo[3,2-b]pyran-2,3'-cyclohexane]-1',4-dioneone has been shown to exhibit antimicrobial activity against various pathogens.